Cas no 2415263-08-8 (Benzamide, 2-(3-aminopropoxy)-5-chloro-N-(1,1-dioxidobenzo[b]thien-6-yl)-, hydrochloride (1:1))

• Product Name: Benzamide, 2-(3-aminopropoxy)-5-chloro-N-(1,1-dioxidobenzo[b]thien-6-yl)-, hydrochloride (1:1)
• CAS No: 2415263-08-8
• MF: C₁₈H₁₈Cl₂N₂O₄S
• MW: 429.32
• CID: 5051801
• Update Time: 2025-07-19

Benzamide, 2-(3-aminopropoxy)-5-chloro-N-(1,1-dioxidobenzo[b]thien-6-yl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-(3-aminopropoxy)-5-chloro-N-(1,1-dioxidobenzo[b]thien-6-yl)-, hydrochloride (1:1)
• HJC0416 hydrochloride

• Inchi： 1S/C18H17ClN2O4S.ClH/c19-13-3-5-16(25-8-1-7-20)15(10-13)18(22)21-14-4-2-12-6-9-26(23,24)17(12)11-14;/h2-6,9-11H,1,7-8,20H2,(H,21,22);1H
• InChI Key： YWFDTXJORDWLGD-UHFFFAOYSA-N
• SMILES： O=S1(C=CC2=CC=C(NC(C3C=C(Cl)C=CC=3OCCCN)=O)C=C12)=O.Cl

Additional information on Benzamide, 2-(3-aminopropoxy)-5-chloro-N-(1,1-dioxidobenzo[b]thien-6-yl)-, hydrochloride (1:1)

Comprehensive Analysis of Benzamide, 2-(3-aminopropoxy)-5-chloro-N-(1,1-dioxidobenzo[b]thien-6-yl)-, hydrochloride (1:1) (CAS No. 2415263-08-8)

The compound Benzamide, 2-(3-aminopropoxy)-5-chloro-N-(1,1-dioxidobenzo[b]thien-6-yl)-, hydrochloride (1:1) (CAS No. 2415263-08-8) is a chemically synthesized derivative of benzamide with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted therapies. The presence of a chloro substituent and a benzo[b]thien moiety enhances its binding affinity to specific biological targets, making it a subject of interest for drug discovery.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. Researchers are increasingly exploring compounds like Benzamide, 2-(3-aminopropoxy)-5-chloro-N-(1,1-dioxidobenzo[b]thien-6-yl)-, hydrochloride (1:1) for their potential to address unmet medical needs. Its hydrochloride salt form improves solubility, a critical factor in drug formulation and bioavailability. This aligns with the growing focus on drug delivery optimization and pharmacokinetic enhancement in the pharmaceutical industry.

The synthesis of this compound involves multi-step organic reactions, including amide coupling and etherification, which are well-documented in peer-reviewed journals. Its CAS No. 2415263-08-8 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory submissions. Given the rising interest in structure-activity relationship (SAR) studies, this compound's distinct functional groups offer valuable insights for medicinal chemists aiming to design more effective therapeutics.

From an industrial perspective, Benzamide, 2-(3-aminopropoxy)-5-chloro-N-(1,1-dioxidobenzo[b]thien-6-yl)-, hydrochloride (1:1) is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design. These methodologies are pivotal in accelerating the identification of lead compounds, a topic frequently searched by professionals in the field. Additionally, its potential role in signal transduction inhibition has sparked discussions in oncology research, particularly in targeting aberrant pathways in cancer cells.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous under current regulations, proper laboratory practices and personal protective equipment (PPE) are recommended to ensure safe usage. This aligns with the broader industry trend toward green chemistry and sustainable research practices, which are highly relevant to today's scientific community.

In summary, Benzamide, 2-(3-aminopropoxy)-5-chloro-N-(1,1-dioxidobenzo[b]thien-6-yl)-, hydrochloride (1:1) (CAS No. 2415263-08-8) represents a promising candidate for further investigation in drug development. Its unique chemical properties and potential therapeutic applications make it a valuable subject for ongoing research, particularly in the fields of medicinal chemistry and molecular pharmacology. As the scientific community continues to explore its capabilities, this compound may pave the way for innovative treatments in the years to come.